4-tert-Butyl-2-hydrazino-1,3-thiazole hydrochloride

• IUPAC Name: (4-tert-butyl-1,3-thiazol-2-yl)hydrazine;hydrochloride
• InChI: InChI=1S/C7H13N3S.ClH/c1-7(2,3)5-4-11-6(9-5)10-8;/h4H,8H2,1-3H3,(H,9,10);1H
• InChI Key: HPEASHUHXBZCOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)NN.Cl
• Molecular Formula: C7H14ClN3S
• Molecular Weight: 207.73 g/mol
• CAS No.: 2202948-63-6

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of 4-tert-Butyl-2-hydrazino-1,3-thiazole hydrochloride, such as its melting point, boiling point, and density, are not explicitly mentioned in the search results.

Scientific Research Applications

Heterocyclic Compound Synthesis

4-tert-Butyl-2-hydrazino-1,3-thiazole hydrochloride plays a crucial role in the synthesis of various heterocyclic compounds, which are pivotal in pharmaceutical research and development. For instance, it has been used in the regioselective formation of 2-pyrazolylthiazoles and their precursors, demonstrating significant influence on the nature of substituents in the 1,3-diketones and the concentration of acid, which governs the regioselectivity of the reaction (Denisova et al., 2002). Additionally, it serves as a starting material for the preparation of amidoesters of P(III) acids, showcasing its versatility in chemical modifications for the development of new medicines (Sal’keeva et al., 2005).

Antimicrobial Agent Synthesis

The compound has been implicated in the synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents. These compounds have shown moderate activity against pathogenic bacterial and fungal strains, illustrating the potential of this compound in contributing to the development of new antimicrobial agents (Sah et al., 2014).

Material Science Applications

In material science, the derivative compounds of this compound have been studied for their properties in electronics and corrosion inhibition. Notably, its derivatives have been utilized in the synthesis of white organic light emitting diodes (WOLED), where the emission can be widely tuned from blue to yellow via white-light luminescence, highlighting its application in advanced electronic devices (Zhang et al., 2016). Furthermore, thiazole hydrazones derived from it have been studied for their ability to inhibit mild steel corrosion in acid media, indicating its potential in the development of new corrosion inhibitors (Chaitra et al., 2016).

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, are known to be structural subunits of numerous compounds valuable in medicinal chemistry . They are often used in the development of new antitumor agents .

Mode of Action

Thiazole derivatives are generally known for their potential in the development of anticancer drugs . They may interact with cancer cells, inhibiting their growth and proliferation .

Biochemical Pathways

Given the potential antitumor activity of thiazole derivatives, it can be inferred that this compound may affect pathways related to cell growth and proliferation .

Pharmacokinetics

It is known that the compound is a yellowish-white powder with a molecular formula of c7h12n4sHCl and a molecular weight of 23072 g/mol.

Result of Action

Based on the known effects of thiazole derivatives, it can be inferred that this compound may have potential antitumor activity .

Action Environment

It is known that the compound is stable under normal temperature and pressure .